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Compound of Interest

Compound Name:
GUIBOURTINIDIN

CHLORIDE(SH)

CAS No.: 13544-54-2

Cat. No.: B1180819

Get Quote

Executive Summary & Chemical Context
Guibourtinidin Chloride (CAS: 13544-54-2) is a 3-deoxyanthocyanidin flavonoid, typically

utilized as an analytical reference standard in phytochemical research.[1] The suffix (SH) in this

context generally denotes a specific vendor grade (e.g., "Standard Grade" or "Shanghai" origin)

rather than a chemical modification like a thiol group; however, the presence of the chloride

counter-ion dictates specific pH management protocols.[1]

While naturally occurring and often non-toxic in dietary contexts, pure laboratory-grade

standards must be treated as chemical waste, not municipal trash. This guide mandates a

"Zero-Drain" policy for this compound to ensure data integrity (preventing cross-contamination)

and regulatory compliance.

Core Hazard Profile (GHS Classification)
Signal Word: WARNING
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Primary Hazards: Skin Irritation (H315), Eye Irritation (H319), Specific Target Organ Toxicity -

Respiratory (H335).[1]

Chemical Nature: Acidic organic salt. Hygroscopic.

Pre-Disposal Assessment & Segregation
Before disposal, you must validate the state of the waste. This "Self-Validating System"

prevents dangerous incompatibilities in the waste stream.[1]

The "3-Point Check" Protocol[1]
State Verification: Is the material a dry solid (neat standard) or in solution?

Solvent Compatibility: If in solution, is the solvent Halogenated (e.g., DCM, Chloroform) or

Non-Halogenated (e.g., Methanol, Ethanol)?

Critical: Anthocyanidins are often dissolved in acidified methanol (MeOH + HCl).[1] This

must go into Acidic Organic Waste.

Contaminant Screen: Does the solution contain heavy metals or oxidizers? (Guibourtinidin is

a reducing agent; mixing with strong oxidizers like Nitric Acid can cause exothermic

decomposition).[1]

Chemical Compatibility Matrix
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Waste Stream Status Rationale

Non-Halogenated Solvents Compatible
Methanol/Ethanol are standard

vehicles.[1]

Acidic Aqueous Waste Compatible
The chloride salt is stable and

soluble in low pH.

Strong Oxidizers FORBIDDEN
Risk of rapid oxidation/heat

generation.

Strong Bases FORBIDDEN

Causes immediate

degradation (color change to

blue/green) and potential

polymerization.[1]

Step-by-Step Disposal Workflows
Scenario A: Disposal of Solid Waste (Neat Powder)
Applicability: Expired dry standards, spill cleanup residues, or contaminated weighing paper.[1]

Containment: Place the solid material or contaminated debris into a clear, sealable

polyethylene bag or a small wide-mouth HDPE jar.

Labeling: Apply a hazardous waste label.

Constituents: "Guibourtinidin Chloride, Solid Debris."

Hazard Checkbox: Irritant.[2]

Secondary Containment: Place the sealed container into the laboratory's Solid Hazardous

Waste drum (Lab Pack).

Verification: Ensure the lid is sealed tight to prevent moisture ingress (hygroscopic nature

can cause "clumping" or leaching).

Scenario B: Disposal of Liquid Waste (Solutions)
Applicability: HPLC waste, stock solutions in Methanol/HCl.[1]
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pH Check: Dip a pH strip into the waste container.

Target: pH < 7.[3][4][5] (Anthocyanidins are stable in acid).[1]

Action: If pH > 7, neutralize carefully with dilute HCl to prevent precipitation/sludge

formation before disposal.

Stream Selection:

If solvent is Methanol/Ethanol: Pour into Non-Halogenated Organic Waste carboy.[1]

If solvent is Acetonitrile: Pour into Non-Halogenated Organic Waste carboy.

If solvent is Water (Trace): Collect in Aqueous Chemical Waste.[1] Do not pour down the

drain.

Record Keeping: Log the volume and concentration on the carboy's accumulation log sheet.

Visualized Decision Logic (DOT Diagram)
The following diagram illustrates the decision tree for segregating Guibourtinidin Chloride

waste streams.
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Figure 1: Operational decision tree for the segregation of Guibourtinidin Chloride waste.[1]

Note the distinction between halogenated and non-halogenated organic streams.
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Even though Guibourtinidin Chloride is not explicitly listed on the EPA's P-List or U-List (40

CFR 261.33), it must be managed as hazardous waste due to the "Mixture Rule" when

dissolved in solvents and its classification as a chemical irritant.[1]

RCRA Classification:

Neat Substance: Not Regulated (Non-Hazardous), but recommended for incineration.[1]

In Methanol: D001 (Ignitable).[1]

In Acetonitrile: D001 (Ignitable) + D003 (Reactive/Toxic characteristics depending on

concentration).[1]

Satellite Accumulation Area (SAA): Waste must be stored in a closed container at or near the

point of generation. Containers must be marked "Hazardous Waste."

Emergency Spills Procedure
In the event of a powder spill of Guibourtinidin Chloride:

PPE: Wear nitrile gloves, lab coat, and safety goggles. If dust is visible, use an N95 mask.

Neutralization: Not required for solids.

Cleanup:

Do not dry sweep (creates dust).[1]

Cover with wet paper towels (water or ethanol) to dampen.[1]

Wipe up and place all materials into a plastic bag.

Disposal: Treat the cleanup debris as Solid Chemical Waste (Scenario A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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